Cas no 174417-17-5 (2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone)
2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-Trichloro-1-(4-(4-methoxybenzoyl)-1H-pyrrol-2-yl)ethanone
- 2,2,2-TRICHLORO-1-[4-(4-METHOXYBENZOYL)-1H-PYRROL-2-YL]-1-ETHANONE
- CS-0336838
- 8R-0207
- AKOS005071228
- 2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]ethan-1-one
- 2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H- pyrrol-2-yl]-1-ethanone
- SB62375
- MFCD03001290
- 2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]ethanone
- 174417-17-5
- 2,2,2-Trichloro-1-(4-(4-methoxybenzoyl)-1H-pyrrol-2-yl)ethan-1-one
- 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone
-
- MDL: MFCD03001290
- Inchi: 1S/C14H10Cl3NO3/c1-21-10-4-2-8(3-5-10)12(19)9-6-11(18-7-9)13(20)14(15,16)17/h2-7,18H,1H3
- InChI Key: WZQWLXIKVWWHKH-UHFFFAOYSA-N
- SMILES: ClC(C(C1=CC(=CN1)C(C1C=CC(=CC=1)OC)=O)=O)(Cl)Cl
Computed Properties
- Exact Mass: 344.972626Da
- Monoisotopic Mass: 344.972626Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- Melting Point: 146-149°C
2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone Security Information
- HazardClass:IRRITANT
2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM309444-1g |
2,2,2-Trichloro-1-(4-(4-methoxybenzoyl)-1H-pyrrol-2-yl)ethanone |
174417-17-5 | 95% | 1g |
$*** | 2023-03-30 | |
| abcr | AB157073-500 mg |
2,2,2-Trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone; . |
174417-17-5 | 500mg |
€315.00 | 2023-05-08 | ||
| abcr | AB157073-1 g |
2,2,2-Trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone; . |
174417-17-5 | 1g |
€478.80 | 2023-05-08 | ||
| TRC | T030015-50mg |
2,2,2-Trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | 50mg |
$ 145.00 | 2022-06-03 | ||
| TRC | T030015-100mg |
2,2,2-Trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | 100mg |
$ 240.00 | 2022-06-03 | ||
| Key Organics Ltd | 8R-0207-1MG |
2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | >95% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 8R-0207-5MG |
2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | >95% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 8R-0207-10MG |
2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | >95% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 8R-0207-0.5G |
2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | >95% | 0.5g |
£165.00 | 2023-09-08 | |
| Key Organics Ltd | 8R-0207-1G |
2,2,2-trichloro-1-[4-(4-methoxybenzoyl)-1H-pyrrol-2-yl]-1-ethanone |
174417-17-5 | >95% | 1g |
£264.00 | 2023-09-08 |
2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone
Professional Introduction to Compound with CAS No. 174417-17-5 and Product Name: 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone
The compound identified by the CAS number 174417-17-5 and the product name 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic ketones that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a trichloromethyl moiety and a 4-methoxybenzoyl substituent, which contribute to its unique chemical properties and reactivity.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The pyrrole core in this compound is particularly noteworthy, as pyrrole derivatives have been extensively studied for their role in various biological processes. The presence of the trichloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis and drug development. Additionally, the 4-methoxybenzoyl group introduces a hydrophobic region that can interact favorably with biological targets, thereby improving the compound's bioavailability and binding affinity.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that pyrrole-based compounds can modulate neurotransmitter activity and have neuroprotective effects. The specific arrangement of functional groups in 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone suggests that it may interact with receptors or enzymes involved in pathways such as dopamine and serotonin metabolism. This has led to investigations into its efficacy as a potential therapeutic agent for conditions like depression, anxiety, and neurodegenerative diseases.
Moreover, the compound's structural features make it an attractive candidate for further derivatization and optimization. The trichloromethyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. For instance, replacing one or more chlorine atoms with other functional groups could alter its solubility, metabolic stability, or target specificity. Similarly, modifications to the 4-methoxybenzoyl moiety could enhance its binding affinity or reduce off-target effects. These possibilities underscore the compound's versatility as a scaffold for drug discovery.
Recent advancements in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques have been employed to predict how 2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone binds to proteins such as kinases or ion channels. These studies have provided valuable insights into its mechanism of action and have helped identify potential lead compounds for further development. Additionally, high-throughput screening assays have been used to assess its activity against a range of biological targets, further validating its therapeutic potential.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the pyrrole ring through cyclization reactions and the introduction of the trichloro group via chlorination techniques. The attachment of the 4-methoxybenzoyl moiety typically follows through esterification or amidation reactions. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.
In conclusion,2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone (CAS No. 174417-17-5) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders and other conditions. As research continues to uncover new applications for this compound, future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring its mechanisms of action at a molecular level.
174417-17-5 (2,2,2-Trichloro-1-4-(4-methoxybenzoyl)-1H-pyrrol-2-yl-1-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)